1-(2,6-Dimethylphenyl-amino)-2-amino-butane

• Molecular Formula: C12H20N2
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 1-N-(2,6-dimethylphenyl)butane-1,2-diamine
• InChI: InChI=1S/C12H20N2/c1-4-11(13)8-14-12-9(2)6-5-7-10(12)3/h5-7,11,14H,4,8,13H2,1-3H3
• InChI Key: XBYYRKQEFQLRJF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC1=C(C=CC=C1C)C)N

Description

1-(2,6-Dimethylphenyl-amino)-2-amino-butane is a useful research compound. Its molecular formula is C12H20N2 and its molecular weight is 192.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2.5 g (66 mmoles) of lithium-aluminium-hydride are added in small portions, at room temperature, to a solution of 3.6 g (17.4 mmoles) of N-(2-aminobutyryl)-2,6-dimethyl-aniline in 40 ml of dry diethyl ether, and the resulting mixture is boiled for 3 hours. The mixture is cooled with ice, and 10 ml of ethyl acetate, 10 ml of water, finally 12 ml of a 5 n aqueous sodium hydroxide solution are added dropwise. The etheral phase is decanted, and the thick, gelly aqueous phase is washed thrice with 25 ml of diethyl ether, each. The etheral solutions are combined, washed thrice with 25 ml of water, each, dried over anhydrous magnesium sulfate, and the solvent is evaporated. The yellow, oily residue is distilled under reduced pressure to obtain 1.37 g of 1-(2,6-dimethylphenyl-amino)-2-amino-butane, b.p.: 122°-124° C./66.7 Pa, and 0.62 g of unreacted starting substance, b.p.: 158°-172° C./66.7 Pa. The product is obtained with a yield of 49%, calculated for the converted starting substance.